N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-phenyl-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N5O/c21-14(16-13-9-5-2-6-10-13)11-20-18-15(17-19-20)12-7-3-1-4-8-12/h1-10H,11H2,(H,16,21)
• InChI Key: DIXRWFICLYMDRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as PTAA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. PTAA is a tetrazole-based compound that has been synthesized using various methods. It has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Scientific Research Applications

Anticancer Potential

N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide derivatives have been explored for their anticancer properties. A study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their antitumor activities. The compound 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-(5-methyl-4-phenylthiazol-2-yl)acetamide showed high selectivity and significant apoptosis induction in cancer cell lines (Evren et al., 2019).

Antimicrobial Activity

Some derivatives of N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide have been shown to possess antimicrobial properties. A research synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, demonstrating significant activity against selected microbial species, pointing to their potential as antimicrobial agents (Gul et al., 2017).

Protein Tyrosine Phosphatase 1B Inhibitors

This chemical framework has been used in the design of non-carboxylic inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a target for diabetes treatment. Compounds such as N-(3-(1H-tetrazol-5-yl)phenyl)acetamide derivatives have been synthesized and evaluated for their inhibitory activity against PTP1B, with certain compounds showing potent inhibitory activity and potential for diabetes treatment (Maheshwari et al., 2018).

Analgesic Activity

Derivatives of N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide have been explored for potential analgesic properties. A study synthesized N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide derivatives and evaluated their analgesic effects using various tests. The results showed significant decreases in pain responses, indicating their potential as analgesics (Kaplancıklı et al., 2012).

β3-Adrenergic Receptor Agonists

N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety have been synthesized as selective β3-adrenergic receptor agonists. These compounds have shown potential in treating obesity and non-insulin dependent diabetes through their agonistic activity and significant hypoglycemic activity in diabetic models (Maruyama et al., 2012).

Electroplating Applications

Tetrazole derivatives, including those similar to N-phenyl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, have been studied as levelers in electroplating processes. Research indicates that these compounds can influence the deposition potential in copper electroplating, suggesting their utility in industrial applications (Lei et al., 2015).